5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole

• IUPAC Name: 5-methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C10H14N4O/c1-7(2)10-11-4-5-14(10)6-9-12-8(3)15-13-9/h4-5,7H,6H2,1-3H3
• InChI Key: NRUGKKFNEAGUDM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NO1)CN2C=CN=C2C(C)C
• Molecular Formula: C10H14N4O
• Molecular Weight: 206.24 g/mol

Description

5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole is a chemical compound used in scientific research for its potential therapeutic applications. This compound is a derivative of oxadiazole and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its therapeutic effects through the modulation of various signaling pathways in the body. It has been shown to inhibit the activity of certain enzymes and proteins involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole has been shown to have several biochemical and physiological effects. It has been shown to reduce inflammation, induce apoptosis in cancer cells, and inhibit the growth of bacteria and fungi. This compound has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its lack of selectivity towards specific targets in the body. This can lead to off-target effects and potential toxicity.

Future Directions

There are several future directions for the study of 5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole. One area of research is the development of more selective analogs of this compound that target specific signaling pathways in the body. Another area of research is the use of this compound in combination with other drugs to enhance its therapeutic effects. Additionally, more research is needed to understand the mechanism of action of this compound and its potential use in the treatment of neurodegenerative disorders.

Synthesis Methods

The synthesis of 5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole involves the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with 2-propan-2-ylimidazole in the presence of a coupling agent. The reaction yields the desired compound in good yield and purity.

Scientific Research Applications

5-Methyl-3-[(2-propan-2-ylimidazol-1-yl)methyl]-1,2,4-oxadiazole has been studied for its potential therapeutic applications in various fields of medicine. It has been shown to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.